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Compound of Interest

Compound Name: Ethyl 2-(dimethylamino)acetate

Cat. No.: B1347004

Essential Safety and Handling Guide for Ethyl 2-
(dimethylamino)acetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl 2-(dimethylamino)acetate (CAS No: 1421-89-2). The
following information is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 2-(dimethylamino)acetate is a flammable liquid and vapor that can cause skin irritation,
and serious eye irritation, and may cause an allergic skin reaction. Some sources indicate it
may cause severe skin burns and eye damage. It is crucial to use appropriate personal
protective equipment to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Chemical safety goggles or

eyeglasses compliant with To prevent eye contact which
Eye/Face Protection OSHA's 29 CFR 1910.133 or can cause serious irritation or

European Standard EN166.[1] burns.[1]

[2]

Wear appropriate protective

gloves (e.g., butyl-rubber with i )
i To prevent skin contact which
) ] a breakthrough time of 480 o
Skin Protection ) ) can cause irritation, burns, or
min and 0.7 mm thickness) ) ]
) ) allergic reactions.[1][4]
and protective clothing to

prevent skin exposure.[1][3]

A NIOSH/MSHA or European
Standard EN 149 approved

respirator is required if To prevent inhalation of vapors
Respiratory Protection exposure limits are exceeded, which can cause respiratory
if irritation is experienced, or tract irritation.[1][5]

when vapors/aerosols are
generated.[1][5]

Operational Plan for Safe Handling

Adherence to a strict operational workflow is paramount when handling Ethyl 2-
(dimethylamino)acetate.

Step-by-Step Handling Protocol:
e Preparation:

o Ensure a safety shower and eyewash station are readily accessible and in close proximity
to the workstation.[5]

o Work in a well-ventilated area, preferably within a chemical fume hood.[2][5]

o Remove all potential ignition sources, such as open flames, hot surfaces, and sparks.[1]
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o Use spark-proof tools and explosion-proof equipment.[1][6]

o Ground and bond containers when transferring the material to prevent static discharge.[6]

e Handling:

o

Avoid all direct contact with the chemical. Do not get it in your eyes, on your skin, or on
your clothing.[2][5]

o

Do not breathe in gas, fumes, vapor, or spray.[5]

[¢]

Wear the recommended personal protective equipment at all times.

[¢]

Wash hands and any exposed skin thoroughly after handling.[1][6]
e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammables.[1][6]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and reducing agents.[1][2]

o Store in a locked-up area accessible only to qualified or authorized personnel.[3]

Disposal Plan

Proper disposal of Ethyl 2-(dimethylamino)acetate and its containers is critical to prevent
environmental contamination and ensure safety.

Step-by-Step Disposal Protocol:
» Waste Collection:
o Leave the chemical in its original container. Do not mix it with other waste.

o For spills, absorb the material with an inert substance like vermiculite, sand, or earth and
place it in a suitable, closed container for disposal.[5]
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e Container Handling:
o Handle uncleaned, empty containers as you would the product itself.
e Final Disposal:
o Dispose of the waste material through an approved waste disposal plant.[1]

o All disposal practices must be in accordance with national and local regulations. Do not let
the chemical enter drains or the environment.[1][5]

Quantitative Data

The following table summarizes key quantitative information for Ethyl 2-
(dimethylamino)acetate.

Property Value

Molecular Formula C6H13NO2

Molecular Weight 131.17 g/mol [7]

CAS Number 1421-89-2[6]

Density 0.93 g/cm?3[8]

Boiling Point 188°C at 760mmHg[9]
Flash Point 61.8°C[9]

Refractive Index 1.42[8]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Ethyl 2-
(dimethylamino)acetate, from preparation to disposal.
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Safe Handling Workflow for Ethyl 2-(dimethylamino)acetate
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Caption: Logical workflow for safely handling Ethyl 2-(dimethylamino)acetate.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b1347004?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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